Cas no 909072-74-8 (1,2-Dibromo-4-iodobenzene)
1,2-Dibromo-4-iodobenzene structure
1,2-Dibromo-4-iodobenzene Properties
Names and Identifiers
-
- 1,2-Dibromo-4-iodobenzene
- D5493
- T73057
- SY234718
- SCHEMBL9575829
- 909072-74-8
- CS-0192406
- 3,4-Dibromoiodobenzene
- Benzene, 1,2-dibromo-4-iodo-
- MFCD09753707
- +Expand
-
- MFCD09753707
- XVOPLIDJHUQNRE-UHFFFAOYSA-N
- InChI=1S/C6H3Br2I/c7-5-2-1-4(9)3-6(5)8/h1-3H
- C1=CC(=C(C=C1I)Br)Br
Computed Properties
- 361.76257g/mol
- 0
- 0
- 0
- 359.76462g/mol
- 9
- 97.1
- 0
- 0
- 0
- 0
- 0
- 1
- 4
- 0Ų
Experimental Properties
- 306.0±27.0 °C at 760 mmHg
- 57.0 to 61.0 deg-C
- 0.0±0.6 mmHg at 25°C
- 138.9±23.7 °C
- 2.5±0.1 g/cm3
1,2-Dibromo-4-iodobenzene Price
1,2-Dibromo-4-iodobenzene Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:909072-74-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:909072-74-8)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:909072-74-8)
XU NV SHI
15221998634
1986399151@qq.com
1,2-Dibromo-4-iodobenzene Related Literature
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Jinxia Liang,Jie Zhang,Jinfang Liang,Lijun Zhai,Haonan Wu,Xiaoyan Niu,Tuoping Hu CrystEngComm, 2019,21, 5767-5778
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Neelam Gogoi,Devasish Chowdhury RSC Adv., 2015,5, 101860-101870
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Shivalinga Kolle Org. Biomol. Chem., 2015,13, 10376-10385
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Amrita Ghosh,Mousumi Mitra,Dipali Banerjee,Anup Mondal RSC Adv., 2016,6, 22803-22811
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Mariele Martini,Leandro Machado de Carvalho,Adela Blasco-Blasco,Antonio Doménech-Carbó Anal. Methods, 2015,7, 5740-5747
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S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582
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8. A fast and convenient cellulose hydrogel-coated colander for high-efficiency oil–water separation†Fei Lu,Yuning Chen,Na Liu,Yingze Cao,Liangxin Xu,Yen Wei,Lin Feng RSC Adv., 2014,4, 32544-32548
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:909072-74-8)1,2-Dibromo-4-iodobenzene
99%
25g
374.0